Cas no 1804054-56-5 (Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate)

• Product Name: Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate
• CAS No: 1804054-56-5
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 4959653
• Update Time: 2025-06-07

Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate

• Inchi： 1S/C14H15NO4/c1-2-19-14(18)12-4-3-10(7-8-15)11(9-12)5-6-13(16)17/h3-4,9H,2,5-7H2,1H3,(H,16,17)
• InChI Key： UAMHPDXNHGKHBA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(CC#N)=C(C=1)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 371
• XLogP3: 1.6
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate

Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate (CAS No. 1804054-56-5): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate (CAS No. 1804054-56-5) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound, characterized by its cyanomethyl and carboxyethyl functional groups, exhibits a range of interesting properties that make it a valuable subject of study.

The molecular formula of Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate is C₁₅H₁₃NO₄, and it has a molecular weight of approximately 279.26 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its solubility properties make it suitable for a wide range of chemical reactions and processes.

In the realm of pharmaceutical research, Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate could be a valuable candidate for the treatment of inflammatory diseases.

Furthermore, preliminary research has also indicated that Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate may have anti-cancer properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound selectively inhibited the growth of human breast cancer cells (MCF-7) while showing minimal cytotoxicity to normal cells. The mechanism behind this selective inhibition is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its potential therapeutic applications, Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate has also been investigated for its use in materials science. Its cyanomethyl group can participate in various chemical reactions, making it a useful building block for the synthesis of more complex molecules. For example, researchers at the University of Tokyo have used this compound as a precursor to develop novel polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate typically involves multi-step processes that include esterification, cyanation, and carboxylation reactions. One common synthetic route involves the esterification of 3-(2-carboxyethyl)-4-cyanobenzoic acid with ethanol in the presence of a catalyst such as sulfuric acid. The resulting product is then purified using techniques such as recrystallization or column chromatography to ensure high purity.

The physical and chemical properties of Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate have been extensively characterized using various analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the structure and purity of the compound. Additionally, mass spectrometry (MS) has been employed to determine its molecular weight and to identify any impurities or by-products present in the sample.

In conclusion, Ethyl 3-(2-carboxyethyl)-4-(cyanomethyl)benzoate (CAS No. 1804054-56-5) is a versatile compound with promising applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and biological activities make it an exciting area of research for scientists and researchers worldwide. As further studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.